Cas no 2665661-10-7 (tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate
• CAS No: 2665661-10-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6795167
• PubChem ID: 155387588
• Update Time: 2025-06-09

tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3-cyanobicyclo[1.1.1]pentan-1-yl)methyl)carbamate
• 2665661-10-7
• 1-(Boc-aminomethyl)-3-cyanobicyclo[1.1.1]pentane
• D97011
• tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate
• PS-19731
• MFCD32900895

• Inchi： 1S/C12H18N2O2/c1-10(2,3)16-9(15)14-8-12-4-11(5-12,6-12)7-13/h4-6,8H2,1-3H3,(H,14,15)
• InChI Key： GIEDABHVTYWNFB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC12CC(C#N)(C1)C2)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate

Professional Introduction to Compound with CAS No. 2665661-10-7 and Product Name: *tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate*

Compound with the CAS number 2665661-10-7 and the product name tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound features a unique combination of functional groups, including a tert-butyl moiety and a N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate backbone. The presence of these elements not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse biological activities. Specifically, the tert-butyl group is known for its steric hindrance effects, which can influence the compound's interactions with biological targets, while the cyano-substituted bicyclo[1.1.1]pentanyl moiety introduces additional electronic and steric features that are crucial for modulating reactivity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their wide range of pharmacological activities. Carbamates are particularly valued for their ability to act as intermediates in the synthesis of various bioactive molecules, including pesticides, herbicides, and pharmaceuticals. The compound in question, with its specific substitution pattern, is no exception and has been explored for its potential in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The bicyclo[1.1.1]pentanyl ring system is a common motif in natural products and pharmaceuticals, often associated with significant biological activity. For instance, derivatives of this scaffold have been investigated for their antimicrobial, anti-inflammatory, and even anticancer properties. The cyano group further enhances these potential applications by introducing a polar moiety that can interact with biological targets in a specific manner.

The tert-butyl group at the nitrogen position of the carbamate moiety adds another layer of complexity to the compound's behavior. This bulky group can influence both the solubility and metabolic stability of the molecule, making it an important factor to consider in drug design. By incorporating such groups strategically, chemists can fine-tune the pharmacokinetic properties of their compounds, leading to improved efficacy and reduced side effects.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have become indispensable tools in this regard. These techniques allow researchers to model the interactions between the compound and potential biological targets at an atomic level, providing valuable insights into how these interactions influence efficacy.

The synthesis of complex molecules like this one often presents significant challenges due to their intricate structures. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as cross-coupling reactions, cyclization reactions, and protective group strategies are commonly employed to build up the desired scaffolds step by step.

In addition to its synthetic interest, this compound has also been explored for its potential role in drug discovery programs. The combination of structural features that it possesses makes it a versatile candidate for further investigation into various therapeutic areas. For example, its ability to interact with biological targets through multiple binding sites could make it an effective lead compound for developing new treatments against complex diseases.

The field of medicinal chemistry is constantly evolving, driven by new discoveries and technological advancements. As our understanding of biological systems improves, so does our ability to design molecules that can interact with them more effectively. Compounds like this one represent just one example of how interdisciplinary approaches can lead to novel therapeutics that address unmet medical needs.

In conclusion, compound with CAS No. 2665661-10-7 and product name *tert-butyl N-[(3-cyano-1-bicyclo[1.1.1]pentanyl)methyl]carbamate* stands out as a promising candidate in chemical and pharmaceutical research due to its unique structural features and potential biological activities. Further exploration into its properties and applications will undoubtedly contribute significantly to advancements in drug development.